Cas no 2172536-65-9 (1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde)
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde
- 2172536-65-9
- EN300-1620378
-
- Inchi: 1S/C7H12O3S/c1-2-3-7(4-8)5-11(9,10)6-7/h4H,2-3,5-6H2,1H3
- InChI Key: ACJBDFCULGMCKU-UHFFFAOYSA-N
- SMILES: S1(CC(C=O)(CCC)C1)(=O)=O
Computed Properties
- Exact Mass: 176.05071541g/mol
- Monoisotopic Mass: 176.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 59.6Ų
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1620378-0.05g |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 0.05g |
$1091.0 | 2023-06-04 | ||
| Enamine | EN300-1620378-0.1g |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 0.1g |
$1144.0 | 2023-06-04 | ||
| Enamine | EN300-1620378-0.25g |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 0.25g |
$1196.0 | 2023-06-04 | ||
| Enamine | EN300-1620378-0.5g |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 0.5g |
$1247.0 | 2023-06-04 | ||
| Enamine | EN300-1620378-1.0g |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 1g |
$1299.0 | 2023-06-04 | ||
| Enamine | EN300-1620378-2.5g |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 2.5g |
$2548.0 | 2023-06-04 | ||
| Enamine | EN300-1620378-5.0g |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 5g |
$3770.0 | 2023-06-04 | ||
| Enamine | EN300-1620378-10.0g |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 10g |
$5590.0 | 2023-06-04 | ||
| Enamine | EN300-1620378-50mg |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 50mg |
$948.0 | 2023-09-22 | ||
| Enamine | EN300-1620378-100mg |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde |
2172536-65-9 | 100mg |
$993.0 | 2023-09-22 |
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde
Recent Advances in the Study of 1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde (CAS: 2172536-65-9)
1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde (CAS: 2172536-65-9) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique thietane ring and aldehyde functional group, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.
A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and reactivity of 1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde. The researchers demonstrated that this compound can undergo nucleophilic addition reactions at the aldehyde group, making it a valuable precursor for the construction of more complex molecular architectures. The study also reported improved yields and selectivity in the synthesis of this compound, which could facilitate its broader use in pharmaceutical research.
In another recent development, a team of researchers from the University of Cambridge explored the biological activity of derivatives synthesized from 1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This suggests that the compound could serve as a promising scaffold for the development of new antibiotics.
Further research has also delved into the compound's potential in oncology. A 2024 study in European Journal of Medicinal Chemistry reported that analogs of 1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde displayed selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.
Despite these promising findings, challenges remain in the optimization of 1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation in the field of medicinal chemistry.
In conclusion, 1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde (CAS: 2172536-65-9) represents a valuable chemical entity with diverse applications in drug discovery. Recent advances in its synthesis and biological evaluation underscore its potential as a key building block for the development of next-generation therapeutics. Future research should focus on refining its pharmacological properties and expanding its therapeutic scope.
2172536-65-9 (1,1-dioxo-3-propyl-1lambda6-thietane-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)